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Compound of Interest

Compound Name: Boc-D-Lys-OH

Cat. No.: B2476946

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Boc-D-Lys-OH, a lysine derivative utilized in peptide synthesis.
Adherence to these procedures is critical for ensuring personal safety and maintaining a secure
laboratory environment.

Personal Protective Equipment (PPE)

When handling Boc-D-Lys-OH, which is a white to off-white solid, a comprehensive approach
to personal protection is necessary to minimize exposure.[1] The following personal protective
equipment is recommended:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[1]

o Skin Protection: Chemical-impermeable gloves, such as nitrile or latex, should be worn to
prevent skin contact.[2] A lab coat is also required to protect clothing and skin.[2][3] For
situations with a risk of significant exposure, fire/flame resistant and impervious clothing is
advised.

o Respiratory Protection: In cases where dust or aerosols may be generated, a dust respirator
or a self-contained breathing apparatus should be used to avoid inhalation. Work should be
conducted in a well-ventilated area, utilizing local exhaust ventilation or other engineering
controls to maintain airborne levels below recommended exposure limits.
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Quantitative Safety and Physical Data

The following table summarizes key quantitative data for Boc-D-Lys-OH, crucial for safe
handling and storage.

Property Value Source
Molecular Weight 246.30 g/mol

White to off-white solid/powder
Appearance

or crystals
Melting Point 205-210 °C
Storage Temperature 2-8°C

Operational and Disposal Plans

Handling and Storage:

Handle in a well-ventilated place, avoiding the formation of dust and aerosols.

Keep the container tightly closed and store in a dry, cool, and well-ventilated area.
Recommended storage temperature is between 2-8°C.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Store apart from incompatible materials, such as strong oxidizing agents.
First Aid Measures:

« If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.

e Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water and consult a doctor.
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e Following Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

e Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Disposal Plan:

While Boc-D-Lys-OH is not classified as a hazardous substance, proper disposal is essential
to prevent environmental contamination.

Solid Waste: Collect unused or expired solid Boc-D-Lys-OH in a designated and clearly
labeled waste container for non-hazardous solid chemical waste.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as weighing boats, contaminated paper towels, or gloves, should also be disposed of in the
solid chemical waste container.

e Solutions: If Boc-D-Lys-OH is dissolved in a solvent, the disposal method is determined by
the hazards of the solvent. The solution must be disposed of in the appropriate liquid waste
container, following your institution's guidelines for that specific solvent.

e Institutional Procedures: Always follow your institution's specific procedures for the final
disposal of chemical waste, which typically involves contacting the Environmental Health and
Safety (EHS) office for waste pickup.

Experimental Workflow: Chemical Spill Response

The following diagram outlines the procedural steps for responding to a chemical spill of Boc-
D-Lys-OH. Adherence to this workflow is critical for containing the spill and ensuring the safety
of all laboratory personnel.
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Immediate Actions
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Containmenjt & Cleanup

Contain the Spill

se appropriate tools

Clean Up Spill
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Disposal & Reporting

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Chemical Spill Response Workflow for Boc-D-Lys-OH.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b2476946?utm_src=pdf-body-img
https://www.benchchem.com/product/b2476946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2476946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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